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Compound of Interest

Compound Name: Diphenic anhydride

Cat. No.: B1222305

This guide provides comprehensive safety protocols and logistical information for the handling
and disposal of Diphenic anhydride, tailored for researchers, scientists, and drug
development professionals. The following procedures are designed to ensure a safe laboratory
environment and minimize risks associated with the handling of this chemical.

Diphenic anhydride is classified as a hazardous chemical that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to adhere to the
following safety measures to prevent exposure and ensure proper disposal.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling
Diphenic anhydride to prevent accidental exposure.
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PPE Category

Specifications

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 or OSHA
standards. A face shield should

also be worn.[1][4]

Protects against splashes,
dust, and vapors which can

cause serious eye irritation.[2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene).
Gloves must be inspected

before use and disposed of

properly.[5]

Prevents skin contact which

can lead to irritation.[2]

Body Protection

A lab coat, long-sleeved

clothing, and closed-toe shoes.

[5]16]

Provides a barrier against

accidental spills and contact.

[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate or if

dust is generated.[4]

Protects the respiratory system

from irritating dust and vapors.

[7]

| < | Physical :

Property Data
Molecular Formula C14 H8 0O3[6]
Molecular Weight 224.22 g/mol [6]
Appearance Beige Powder Solid[6]
Odor Odorless|6]
Causes skin irritation.[2] Causes serious eye
Hazards irritation.[2] May cause respiratory irritation.[1][7]

Moisture sensitive.[6]

Operational Plan: Handling and Storage
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A systematic approach to handling Diphenic anhydride in a laboratory setting is critical to
minimize exposure and risk.

Pre-Operational Checks

o Ensure that eyewash stations and safety showers are accessible and operational.[1]
 Verify that the chemical fume hood is functioning correctly.
o Assemble all necessary PPE and ensure it is in good condition.

» Have spill cleanup materials readily available.

Step-by-Step Handling Procedure

 All handling of Diphenic anhydride should be conducted within a certified chemical fume
hood to ensure adequate ventilation.[4][8]

o Wear the prescribed PPE at all times.[2]

e Avoid generating dust when opening and handling the container.[8]

o Use dedicated spatulas and glassware for weighing and transferring the chemical.
o Keep the container tightly closed when not in use.[1][2]

e Avoid contact with skin, eyes, and clothing.[2][6]

e Wash hands thoroughly after handling.[1][2]

» Do not eat, drink, or smoke in the handling area.

Storage

» Store in a dry, cool, and well-ventilated place.[1][2]

o Keep the container tightly closed.[1][2]
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» Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[6]
o Protect from moisture as the substance is moisture-sensitive.[2][6]

Emergency and Disposal Plans
First-Aid Measures

Exposure Route Procedure

Remove the victim to fresh air and keep them at
Inhalation rest in a position comfortable for breathing.[1] If

the person feels unwell, seek medical advice.[2]

Take off immediately all contaminated clothing.
[2] Wash the affected area with plenty of water.

Skin Contact o ) )
[2] If skin irritation occurs, seek medical advice.

[2]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[1] If

eye irritation persists, get medical attention.[2]

Rinse mouth.[2] Do NOT induce vomiting.[6]
) Drink plenty of water; if possible, drink milk
Ingestion ] ) )
afterward.[1][6] Seek immediate medical

assistance.[1]

Accidental Release Measures

o Personal Precautions: Wear suitable protective equipment.[2] Avoid dust formation.[8]
Ensure adequate ventilation.[1][8] Evacuate personnel to safe areas and keep people away
from and upwind of the spill.[2][8]

e Environmental Precautions: Prevent the product from entering drains.[8]

o Methods for Cleaning Up: Sweep up the spilled material and shovel it into a suitable
container for disposal.[1][6]
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Disposal Plan

e Dispose of Diphenic anhydride as hazardous waste.[1]

Disposal must be in accordance with local, regional, and national regulations.[2]

Entrust disposal to a licensed waste disposal company.[2]

Do not empty into drains.[1][6]

Contaminated packaging should be disposed of in the same manner as the product.[2]

Workflow for Safe Handling of Diphenic Anhydride
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Workflow for Safe Handling of Diphenic Anhydride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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